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Compound of Interest

4-Amino-4-(4-
Compound Name:

fluorophenyl)butanoic acid
CAS No.: 1042559-02-3

Cat. No.: B2582381

Get Quote

Executive Summary

This technical guide provides a comprehensive spectroscopic profile of 4-Fluorophenibut (4-F-
Phenibut), a halogenated derivative of the gabapentinoid Phenibut. Designed for analytical
chemists and forensic researchers, this document details the specific nuclear magnetic
resonance (NMR), infrared (IR), and mass spectrometry (MS) signatures required for
unambiguous identification.

The introduction of the fluorine atom at the para position of the phenyl ring significantly alters
the electronic environment compared to the parent compound, Phenibut. This results in
characteristic spin-spin coupling constants (

) in

C NMR and distinct fragmentation patterns in MS, which are the primary focus of this analysis.
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Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6][ 7][8]

Parameter Data

4-Amino-3-(4-fluorophenyl)butanoic acid

IUPAC Name )
hydrochloride
Common Names 4-Fluorophenibut, F-Phenibut, Fluorobut
52237-19-1 (Free Acid) / 1858241-03-8 (HCI
CAS Number
Salt)
C
H
Molecular Formula
FNO
(Free Acid)
) 197.21 g/mol (Free Acid) / 233.67 g/mol (HCI
Molecular Weight
Salt)
Appearance White crystalline powder
. Highly soluble in water, methanol; soluble in
Solubility

DMSO

Nuclear Magnetic Resonance (NMR)

Spectroscopy[5][92][10][11]
Experimental Protocol

¢ Solvent: Deuterium Oxide (D

0) is recommended for the hydrochloride salt to minimize exchangeable proton broadening.
DMSO-

is preferred for the free amino acid to observe carboxyl/amine protons.

o Reference: Tetramethylsilane (TMS) or residual solvent peak (HDO
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4.79 ppmin D
0).

e Frequency: Data below corresponds to 400 MHz (
H) and 100 MHz (

C).

Proton NMR ( H NMR)

The aromatic region distinguishes 4-F-Phenibut from Phenibut. While Phenibut displays a
multiplet for the monosubstituted benzene ring, 4-F-Phenibut exhibits a higher-order AA'BB'
system due to the symmetry of the para-substitution.
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Shift ( o ) ) Structural
Multiplicity Integration Assignment TR
ontex
ppm)
Protons at
7.25-7.35 Multiplet (AA'BB") 2H Ar-H (meta to F) C2'/C6' (closest
to alkyl chain)
Protons at
7.05-7.15 Multiplet (AABB") 2H Ar-H (ortho to F) C3'/C5' (shielded
by Fluorine)
) ) C3 (Beta-
3.30-3.45 Multiplet 1H CH (Methine) N
position)
C4 (Gamma-
Doublet of CH position, next to
3.15-3.25 Doublet 1H NH
oublets @)
)
C4 (Gamma-
Doublet of CH (
3.00-3.10 1H position,
Doublets b . .
(b) diastereotopic)
C2 (Alpha-
Doublet of CH ( P
2.65-2.80 1H position, next to
Doublets
(@) COOH)
C2 (Alpha-
Doublet of CH ( P
2.50-2.60 1H position,
Doublets

(b)

diastereotopic)

Carbon-13 NMR ( C NMR)

The diagnostic power of

C NMR lies in the Carbon-Fluorine coupling constants (

). These couplings split the aromatic carbon signals into doublets with predictable magnitudes.
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Shift (
Multiplicity (Hz) Assignment Notes
ppm)
) Carboxylic Acid
174.5 Singlet - C=0
Carbon
Definitive ID:
162.1 Doublet ~245 Hz C-F (C4) Direct C-F
coupling.
Para to Fluorine;
136.5 Doublet ~3 Hz C-Alkyl (C1" _
weak coupling.
Coupling through
129.2 Doublet ~8 Hz C-Meta (C2/C6’) 3 Ponds (
).
Coupling through
115.8 Doublet ~21 Hz C-Ortho (C3/C5) 2 bonds (
).
C-NH
43.5 Singlet - Gamma-carbon
(C4)
38.2 Singlet - C-COOH (C2) Alpha-carbon
32.5 Singlet - CH-Ar (C3) Beta-carbon

Mass Spectrometry (MS)[4][12]
lonization & Fragmentation Logic

» Method: ESI (Positive Mode) or GC-MS (El, often requires derivatization).
e Parent lon: [M+H]

=198.1 m/z.

o Base Peak: Typically m/z 181 (Loss of NH
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) or m/z 123 (Fluorinated tropylium/styrene cation).

The fragmentation pathway follows a standard McLafferty-like rearrangement and neutral loss
pattern typical of GABA analogs, but shifted by +18 amu (mass difference between H and F)
relative to Phenibut.

Fragmentation Pathway Visualization

Green: Diagnostic Aromatic lons

Red: Primary Fragment

; Cleavage of 4-Fluorostyrene Cation Tropylium lon
Blue: Molecular lon Loss of NH3 Alkyl Chain [C8H8F]+ [C7TH6F]+
L M-17]+ m/z 123 m/z 109

m/z 181

P lon [M+H
arer:\tvg q£8+ o - H20 (18) + NH3 Loss of H20
(Lactam formation)
m/z 163

Click to download full resolution via product page

Caption: Proposed ESI(+) fragmentation pathway for 4-Fluorophenibut showing key diagnostic
ions.
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miz lon Identity Interpretation
198.1 [M+H] Protonated Molecular lon
[M+H - NH Loss of ammonia
181.1 | (characteristic of primary
amines)
[M+H - NH
-H Formation of cyclic lactam
163.1 _ _
(fluorinated pyrrolidone)
O]
[C
Fluorinated ethyl-
123.0 H o
benzene/styrene cation
Fl
[C
Fluorinated tropylium ion (High
109.0 H . by (Hig
stability aromatic)
Fl

Infrared Spectroscopy (FT-IR)
Experimental Protocol

o Method: ATR (Attenuated Total Reflectance) on neat solid or KBr Pellet.

¢ Resolution: 4 cm

Diagnostic Bands

The spectrum is dominated by the zwitterionic nature of the amino acid (if free acid) or the
amine salt (if HCI). The C-F stretch is the key differentiator from Phenibut.
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Wavenumber (cm

Intensity Assignment Functional Group

)

Amine salt (NH
2800 — 3200 Broad, Strong N-H Stretch

)

Carboxylic acid (often
2500 — 3300 Very Broad O-H Stretch )

overlaps with NH)

Carboxylic Acid
1710-1730 Strong, Sharp C=0J1] Stretch

(Carbonyl)

) Aromatic Ring

1580 — 1610 Medium C=C Stretch )

breathing

Amine bending
1500 — 1520 Strong N-H Bend ] )

vibration

Diagnostic: Aryl-
1215 - 1235 Strong C-F Stretch )

Fluorine bond

Para-substituted
820 — 840 Strong C-H Bend (oop)

benzene ring

Analytical Workflow for Verification

To ensure "Self-Validating" protocols, the following workflow is recommended for distinguishing
4-F-Phenibut from similar analogs (e.g., Baclofen, Phenibut).
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Unknown Sample

Solubility Test
(Water/MeOH)

FT-IR Screening
Check for C-F (1220 cm-1)
Check for C-CI (1090 cm-1)

Halogen Detected?

1H & 13C NMR GC-MS /LC-MS
(D20 Solvent) (Confirm MW 197/233)

Doublet @ 162ppm Singlet @ 130ppm+ No Halogen

ID: 4-Fluorophenibut ID: Baclofen ID: Phenibut

(d 162 ppm, J=245Hz) (Different Arom. Splitting) (No Halogen Coupling)

Click to download full resolution via product page
Caption: Decision tree for differentiating 4-Fluorophenibut from Baclofen and Phenibut.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. Interpreting Infrared Spectra - Specac Ltd [specac.com]

» To cite this document: BenchChem. [Spectroscopic Characterization of 4-Fluorophenibut (3-
(4-Fluorophenyl)-GABA)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2582381/docs#spectroscopic-characterization-of-4-
fluorophenibut-4-fluorophenyl-gaba]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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